Cas no 2171829-57-3 (7-oxa-3,16-diazadispiro5.2.5^{9}.2^{6}hexadecane)

• Product Name: 7-oxa-3,16-diazadispiro5.2.5^{9}.2^{6}hexadecane
• CAS No: 2171829-57-3
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6023180
• PubChem ID: 165508942
• Update Time: 2025-07-14

7-oxa-3,16-diazadispiro5.2.5^{9}.2^{6}hexadecane Chemical and Physical Properties

Names and Identifiers

• 7-oxa-3,16-diazadispiro5.2.5^{9}.2^{6}hexadecane
• EN300-1279847
• 7-oxa-3,16-diazadispiro[5.2.5^{9}.2^{6}]hexadecane
• 2171829-57-3

• Inchi： 1S/C13H24N2O/c1-2-4-12(5-3-1)10-15-13(16-11-12)6-8-14-9-7-13/h14-15H,1-11H2
• InChI Key： YIPCWHCIPMBQRG-UHFFFAOYSA-N
• SMILES： O1CC2(CCCCC2)CNC21CCNCC2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.3Ų

Additional information on 7-oxa-3,16-diazadispiro5.2.5^{9}.2^{6}hexadecane

Professional Introduction to Compound with CAS No. 2171829-57-3 and Product Name: 7-oxa-3,16-diazadispiro[5.2.5⁹.2⁶]hexadecane

The compound identified by the CAS number 2171829-57-3 and the product name 7-oxa-3,16-diazadispiro[5.2.5⁹.2⁶]hexadecane represents a fascinating molecular architecture that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic compound features a unique blend of heterocyclic rings and a rigid backbone, which contributes to its distinctive physicochemical properties and potential biological activities. The presence of oxygen and nitrogen atoms in the structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel scaffolds has been a cornerstone in the quest for innovative therapeutic agents. The spirocyclic framework of 7-oxa-3,16-diazadispiro[5.2.5⁹.2⁶]hexadecane offers a stable yet flexible platform for drug design. The spiro linkage introduces rigidity, which can enhance binding affinity to biological targets, while the oxygen and nitrogen heteroatoms provide opportunities for hydrogen bonding and other forms of molecular recognition. These features make it an attractive molecule for designing small-molecule inhibitors or modulators.

The compound's structure is characterized by a central oxa bridge connecting two spirocyclic units, each containing nitrogen atoms. This arrangement creates a three-dimensional conformation that is distinct from linear or cyclic analogs. Such structural complexity often translates into unique pharmacological profiles, which can be exploited to develop drugs with improved selectivity and reduced side effects. The spirocyclic motif has been extensively studied in medicinal chemistry due to its ability to mimic natural products and peptides, thereby offering a rich scaffold for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. Molecular modeling studies on 7-oxa-3,16-diazadispiro[5.2.5⁹.2⁶]hexadecane have revealed potential interactions with various enzymes and receptors. For instance, the oxygen and nitrogen atoms in the molecule can form hydrogen bonds with polar residues in protein active sites, while the rigid spiro framework can occupy hydrophobic pockets. These insights have guided the optimization of analogs with enhanced binding affinity and selectivity.

The synthesis of 7-oxa-3,16-diazadispiro[5.2.5⁹.2⁶]hexadecane presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing complex cyclic frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions have been employed to form the spiro linkages in this compound, offering a reliable route to this intriguing molecule.

The biological evaluation of 7-oxa-3,16-diazadispiro[5.2.5⁹.2⁶]hexadecane has been ongoing in several research groups worldwide. Initial studies have shown promising results in inhibiting specific enzymes associated with inflammatory pathways and cancer progression. The compound's ability to modulate these pathways may lead to novel therapeutic applications in human health. Additionally, its structural features make it an excellent candidate for developing probes to study enzyme mechanisms and protein-ligand interactions at an atomic level.

The versatility of 7-oxa-3,16-diazadispiro[5.2.5⁹.2⁶]hexadecane extends beyond its potential as a drug candidate; it also serves as a valuable scaffold for developing imaging agents and diagnostic tools. The unique structural motifs present in this molecule can be exploited to design probes that interact specifically with disease-related biomarkers or cellular components. Such applications are particularly relevant in precision medicine, where targeted diagnostics are crucial for early detection and treatment of diseases.

In conclusion, 7-oxa-3,16-diazadispiro[5.2.5⁹.2⁶]hexadecane (CAS No. 2171829-57-3) represents a structurally complex and biologically relevant molecule with significant potential in medicinal chemistry and chemical biology. Its unique architecture, characterized by oxygen and nitrogen heteroatoms and a rigid spirocyclic core, makes it an attractive candidate for drug discovery efforts aimed at modulating key biological pathways involved in human health and disease.